Cas no 2034590-06-0 (methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate)

• Product Name: methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate
• CAS No: 2034590-06-0
• MF: C₂₀H₂₇N₃O₄S
• MW: 405.511083841324
• CID: 5407573
• Update Time: 2025-07-23

methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate Chemical and Physical Properties

Names and Identifiers

• NDFLZEYAMXGXBY-UHFFFAOYSA-N
• methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate

• Inchi： 1S/C20H27N3O4S/c1-27-20(26)15-2-4-16(5-3-15)22-19(25)18(24)21-12-14-6-9-23(10-7-14)17-8-11-28-13-17/h2-5,14,17H,6-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key： NDFLZEYAMXGXBY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C(=O)NCC2CCN(C3CCSC3)CC2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate

Introduction to Methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate (CAS No. 2034590-06-0)

Methyl 4-[({[1-(thiolan-3-ylpiperidin-4-yl)methyl}carbamoyl)formamido]benzoate (CAS No. 2034590-06-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate molecular structure, represents a fusion of multiple pharmacophoric elements, making it a promising candidate for various therapeutic applications.

The molecular framework of methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate incorporates a benzoate moiety, which is well-documented for its role in enhancing the bioavailability and metabolic stability of numerous pharmaceutical agents. The presence of a carbamoyl group further enriches its potential by introducing a site for hydrogen bonding, a critical interaction in drug-receptor binding. Moreover, the thiolan-3-yl and piperidin-4-yl substituents add layers of complexity, offering unique pharmacological properties that are being explored in contemporary research.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those aimed at modulating complex biological pathways. The compound methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate stands out due to its potential to interact with multiple targets simultaneously. This multitarget engagement capability is highly coveted in drug design, as it can lead to synergistic effects and reduced side effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory and metabolic disorders.

The benzoate moiety in methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate is particularly noteworthy for its ability to enhance the solubility and bioavailability of drugs. This property is especially relevant in the context of oral formulations, where poor solubility can significantly limit therapeutic efficacy. Additionally, the carbamoyl group provides a site for metabolic modification, which can be leveraged to prolong the half-life of the drug and reduce dosing frequency.

The thiolan-3-yl and piperidin-4-yl substituents introduce unique pharmacological characteristics that are being actively investigated. Thiolan derivatives are known for their ability to modulate enzyme activity through redox interactions, while piperidine rings are frequently incorporated into drugs due to their favorable pharmacokinetic properties. The combination of these two motifs in methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate suggests a potential for dual-action mechanisms, where the compound can simultaneously influence multiple biological pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with specific pharmacological profiles more efficiently. The structure-based drug design (SBDD) approach has been particularly successful in optimizing molecules like methyl 4-[({[1-(thiolan-3-yl)piperidin-4-yll)methyl}carbamoyl)formamido]benzoate. By leveraging high-throughput screening and molecular docking techniques, scientists have been able to identify promising candidates that exhibit high affinity for target proteins.

In vitro studies have begun to unravel the mechanistic aspects of methyl 4-[({[1-(thiolan-3-yll)piperidin-lV-yll)methyI}carbamoyl)formamido]benzoate, revealing its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. Furthermore, its interaction with receptors such as peroxisome proliferatoractivated receptor gamma (PPARγ) has been observed, indicating potential applications in managing metabolic disorders.

The synthesis of complex molecules like methyl 4-[({[1-(thiolan-lV-yll)piperidin-lV-yll)methyll}carbamoyl)formamido]benzoate represents a significant challenge due to the intricate connectivity and stereochemistry required. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in achieving the desired molecular architecture.

The benzoate group not only contributes to solubility but also plays a role in protein binding affinity. Benzenoid derivatives are frequently found in drugs due to their ability to form stable hydrophobic interactions with target proteins. In the case of methyl 4-[({[1-(thiolan-lV-yll)piperidin-lV-yll)methyll}carbamoyl)formamido]benzoate, the benzoate moiety is strategically positioned to interact with key residues on the target protein, enhancing binding affinity and improving drug efficacy.

The carbamoyl group within this compound also serves as a versatile handle for further chemical modifications. Through functionalization at this site, chemists can fine-tune the pharmacological properties of the molecule. For example, introducing fluorine atoms or other electronegative groups can modulate metabolic stability and improve oral bioavailability.

The combination of computational modeling and experimental validation has been crucial in understanding the behavior of molecules like methyl 4-[({[1-(thiolan-lV-yll)piperidin-lV-yll)methyll}carbamoyl)formamido]benzoate. By integrating data from virtual screening with results from wet lab experiments, researchers can iteratively refine their designs to achieve optimal pharmacological outcomes. This interdisciplinary approach has accelerated the discovery pipeline for new therapeutic agents.

In conclusion, methyl 4-[({[1-(thiolan-lV-yll)piperidin-lV-yll)methyll}carbamoyl)formamido]benzoate (CAS No. 2034590_06_0) represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure, incorporating multiple pharmacophoric elements, positions it as a versatile tool for modulating complex biological pathways. With ongoing investigations into its mechanistic effects and synthetic optimization strategies, this compound holds significant potential for contributing to next-generation therapeutics.